Cas no 69044-12-8 (1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide)

• Product Name: 1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide
• CAS No: 69044-12-8
• MF: C₂₄H₁₆Br₂N₄
• MW: 520.218643188477
• CID: 2799154
• PubChem ID: 20185682
• Update Time: 2025-04-21

1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide Chemical and Physical Properties

Names and Identifiers

• DTXSID10603283
• 69044-12-8
• 1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide
• SCHEMBL10597082

• Inchi： 1S/C24H16N4.2BrH/c25-17-19-1-5-23(6-2-19)27-13-9-21(10-14-27)22-11-15-28(16-12-22)24-7-3-20(18-26)4-8-24;;/h1-16H;2*1H/q+2;;/p-2
• InChI Key： LPEVHEBZCTUPQF-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C2C=CC(C#N)=CC=2)C=CC(=CC=1)C1C=C[N+](C2C=CC(C#N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 519.97212Da
• Monoisotopic Mass: 517.97417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3Ų